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Compound of Interest

Compound Name: Heptylbenzene-d5
Cat. No.: B15554079
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Heptylbenzene-
d5 (CAS No. 1219799-19-5). The information is compiled from various sources to ensure a
thorough understanding of the chemical's properties and associated hazards, tailored for a
scientific audience. This document is intended to supplement, not replace, official Safety Data
Sheets (SDS) provided by suppliers.

Chemical Identification and Properties

Heptylbenzene-d5 is a deuterated form of heptylbenzene, where five hydrogen atoms on the
phenyl ring have been replaced with deuterium. This isotopic labeling makes it a valuable
internal standard for mass spectrometry-based quantitative analysis in various research and
development applications, including pharmaceutical and environmental studies.

Table 1: Physical and Chemical Properties of Heptylbenzene-d5 and Unlabelled
Heptylbenzene
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n-Heptylbenzene

Property Heptylbenzene-d5 Data Source
(unlabelled)
CAS Number 1219799-19-5 1078-71-3 [1][2]
Molecular Formula Ci3HisDs CizH2o0 [2]
Molecular Weight 181.33 g/mol 176.30 g/mol [1]
. o Inferred from
Appearance Clear, colorless liquid Clear, colorless liquid
unlabelled
Boiling Point No data available 235 °C [3]
Melting Point No data available -48 °C [3]
Flash Point No data available 95 °C
Density No data available 0.86 g/mL at 25 °C [3]
- Insoluble in water )
Solubility Insoluble in water [4]

(inferred)

Isotopic Enrichment

=98 atom % D

Not Applicable

[1]

Hazard Identification and GHS Classification

While a specific Globally Harmonized System (GHS) classification for Heptylbenzene-d5 is not

readily available, the classification for the unlabelled n-Heptylbenzene provides a strong basis

for assessing its hazards. The primary hazard identified for n-Heptylbenzene is its toxicity to

aquatic life.

Table 2: GHS Classification for n-Heptylbenzene

Hazard Class

Hazard Category

Hazard Statement

Source

Hazardous to the

H400: Very toxic to

aguatic environment, Acute 1 o [51[6]
aquatic life
acute hazard
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It is prudent to handle Heptylbenzene-d5 with the same precautions as its non-deuterated
counterpart, assuming it presents a similar hazard profile.

Hazard Identification and Risk Assessment Workflow
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Caption: Hazard Identification and Risk Assessment Workflow for Heptylbenzene-d5.

Toxicological Information
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Specific toxicological data for Heptylbenzene-d5, such as LD50 (median lethal dose) or LC50
(median lethal concentration), are not available.[7] Toxicological assessments are often based
on the parent, unlabelled compound. For n-Heptylbenzene, comprehensive toxicological
studies are also limited. However, it is a member of the benzene derivatives class of
compounds. While heptylbenzene itself is not classified as a carcinogen, prolonged or repeated
exposure to similar aromatic hydrocarbons may cause skin and eye irritation.[5] Due to the lack
of specific data, it is recommended to handle Heptylbenzene-d5 with caution, minimizing
exposure.

Table 3: Toxicological Data for Structurally Related Compounds (Benzene)

LC50
LD50 (Oral, .
Compound (Inhalation, Notes Source
Rat)
Rat)
For comparative
purposes only.
Benzene has a
13,700 ppm (4 much higher
Benzene 930 mg/kg [819]

hours) vapor pressure
and different
toxicological

profile.

Experimental Protocols: Safe Handling and Storage

Given the nature of Heptylbenzene-d5 as a deuterated aromatic hydrocarbon, the following
protocols are recommended for its safe handling and storage to maintain its chemical and
isotopic purity and to minimize exposure.[10][11]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or glasses with side shields.[12][13]
o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[12][14]

» Skin and Body Protection: Wear a standard laboratory coat.[12]
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» Respiratory Protection: Not typically required when handled in a well-ventilated area or fume
hood.[12]

Handling

e Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
any potential vapors.[6]

Avoid contact with skin and eyes.[6]

Prevent the formation of aerosols.[6]

Keep away from heat, sparks, and open flames. The unlabelled compound has a flash point
of 95 °C.

Ground and bond containers when transferring material.

Storage

e Store in a tightly sealed container in a cool, dry, and well-ventilated area.[10][15]
o Protect from light by storing in an amber vial or in the dark.[10][15]
o Store away from incompatible materials such as strong oxidizing agents.[3]

» For long-term storage, refrigeration at 2-8°C is recommended to ensure stability.[11]

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.lookchem.com/sds1078-71-3.html
https://www.lookchem.com/sds1078-71-3.html
https://www.lookchem.com/sds1078-71-3.html
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_deuterated_standards.pdf
https://globalresearchchem.com/storage-and-handling-tips-for-research-chemicals-safety-comes-first/
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_deuterated_standards.pdf
https://globalresearchchem.com/storage-and-handling-tips-for-research-chemicals-safety-comes-first/
https://www.nbinno.com/article/other-organic-chemicals/heptylbenzene-properties-safety-ap
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

General Experimental Workflow for Handling Deuterated Standards
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Caption: General Experimental Workflow for Handling Deuterated Standards.
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First-Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

In case of skin contact: Wash off with soap and plenty of water. Remove contaminated
clothing. Get medical attention if irritation develops.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards Arising from the Chemical: Combustible liquid. In a fire, hazardous
decomposition products such as carbon monoxide and carbon dioxide may be formed.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Accidental Release Measures

Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains. Discharge into the environment must be avoided as the unlabelled
compound is very toxic to aquatic life.[6]

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.lookchem.com/sds1078-71-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Stability and Reactivity

o Reactivity: No data available.

e Chemical Stability: Stable under recommended storage conditions.[1]
» Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: Heat, flames, and sparks. Exposure to light.

¢ Incompatible Materials: Strong oxidizing agents.[3]

e Hazardous Decomposition Products: Carbon monoxide, Carbon dioxide.

Ecological Information

Specific ecotoxicity data for Heptylbenzene-d5 is not available. However, based on the GHS
classification of n-Heptylbenzene, it is expected to be very toxic to aquatic life.[5] Care should
be taken to prevent its release into the environment. The environmental fate of benzene
derivatives suggests that they are biodegradable, but the rate can vary.[4]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
this material.

This guide is intended for informational purposes only and is based on currently available data.
Always consult the most recent Safety Data Sheet from your supplier before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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